2-(1,3-benzoxazol-2-yl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 2-(1,3-benzoxazol-2-yl)-7-[(3-methylphenyl)methyl]-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C23H25N3O2/c1-17-6-4-7-18(14-17)15-25-12-5-10-23(21(25)27)11-13-26(16-23)22-24-19-8-2-3-9-20(19)28-22/h2-4,6-9,14H,5,10-13,15-16H2,1H3
• InChI Key: WHCZUAIFPVDDOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCCC3(C2=O)CCN(C3)C4=NC5=CC=CC=C5O4
• Molecular Formula: C23H25N3O2
• Molecular Weight: 375.5 g/mol

Description

2-(1,3-benzoxazol-2-yl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one is a chemical compound that has gained significant attention in scientific research due to its unique chemical structure and potential applications.

Mechanism of Action

The mechanism of action of 2-(1,3-benzoxazol-2-yl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one is not fully understood. However, it is believed to exert its pharmacological effects by modulating various cellular pathways, including the inhibition of protein kinases and the activation of apoptosis pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to exhibit antibacterial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,3-benzoxazol-2-yl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one in lab experiments is its unique chemical structure, which allows for the modulation of various cellular pathways. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-(1,3-benzoxazol-2-yl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one. One potential direction is to further investigate its potential use as a therapeutic agent for neurodegenerative diseases. Another direction is to explore its potential use as a chemotherapeutic agent for various types of cancer. Additionally, further research can be conducted to optimize the synthesis method and improve the solubility of the compound in aqueous solutions.
Conclusion:
In conclusion, this compound is a unique chemical compound that has shown promising results in scientific research for its potential applications in medicinal chemistry. Its anti-cancer, anti-inflammatory, and anti-bacterial activities make it a promising candidate for further research as a therapeutic agent. However, more research is needed to fully understand its mechanism of action and optimize its synthesis method for future applications.

Synthesis Methods

The synthesis of 2-(1,3-benzoxazol-2-yl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one involves the reaction of 2-aminobenzoxazole, 3-methylbenzyl bromide, and spirocyclic lactam. The reaction takes place in the presence of a base and a solvent, such as N,N-dimethylformamide (DMF). The yield of the synthesis method is reported to be around 60%.

Scientific Research Applications

2-(1,3-benzoxazol-2-yl)-7-(3-methylbenzyl)-2,7-diazaspiro[4.5]decan-6-one has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-bacterial activities. It has also been studied for its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.